Cas no 191655-99-9 (5-chloro-6-methyl-1,2,4triazolo1,5-apyrimidin-7-amine)

• Product Name: 5-chloro-6-methyl-1,2,4triazolo1,5-apyrimidin-7-amine
• CAS No: 191655-99-9
• MF: C₆H₆ClN₅
• MW: 183.598338603973
• CID: 4629664
• PubChem ID: 75525705
• Update Time: 2025-11-01

5-chloro-6-methyl-1,2,4triazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• [1,2,4]Triazolo[1,5-a]pyrimidin-7-amine, 5-chloro-6-methyl-
• 5-chloro-6-methyl-1,2,4triazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C6H6ClN5/c1-3-4(7)11-6-9-2-10-12(6)5(3)8/h2H,8H2,1H3
• InChI Key： IUWPMUDCPGQZRG-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(N)=C(C)C(Cl)=N2

Additional information on 5-chloro-6-methyl-1,2,4triazolo1,5-apyrimidin-7-amine

Research Briefing on 5-chloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine (CAS: 191655-99-9)

5-chloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine (CAS: 191655-99-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique triazolopyrimidine scaffold has been identified as a privileged structure in medicinal chemistry, offering a versatile platform for the design of small-molecule inhibitors. Recent publications highlight its utility in targeting protein kinases, such as cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3), which are implicated in various diseases, including cancer and neurodegenerative disorders. Structural-activity relationship (SAR) studies have demonstrated that modifications at the 5-chloro and 6-methyl positions can significantly influence the compound's binding affinity and selectivity toward specific kinase targets.

In addition to its kinase inhibitory properties, 5-chloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine has shown promising antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial DNA replication and cell wall synthesis, making it a potential candidate for the development of novel antibiotics.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 5-chloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine and its derivatives. A study published in Organic Letters in 2024 described a one-pot, catalyst-free synthesis route that significantly improves yield and reduces environmental impact compared to traditional methods. This development is expected to accelerate the exploration of this compound's pharmaceutical potential by enabling large-scale production and further structural diversification.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 5-chloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine derivatives. Current research efforts are focused on improving solubility, metabolic stability, and bioavailability while maintaining target specificity. Computational modeling and high-throughput screening approaches are being employed to identify optimal structural modifications that address these limitations.

In conclusion, 5-chloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine represents a valuable scaffold in drug discovery, with demonstrated potential in both kinase inhibition and antimicrobial applications. Ongoing research continues to uncover new therapeutic opportunities for this compound, positioning it as a promising candidate for future pharmaceutical development. Further studies are warranted to fully elucidate its mechanism of action and translate these findings into clinically viable therapeutics.